Cas no 1219794-67-8 (N,Na€2-Bis(3-aminopropyl)-1,3-propanediamine-d24)

N,Na€2-Bis(3-aminopropyl)-1,3-propanediamine-d24 structure
1219794-67-8 structure
Product Name:N,Na€2-Bis(3-aminopropyl)-1,3-propanediamine-d24
CAS No:1219794-67-8
MF:C9H24N4
MW:212.46
CID:1004218
PubChem ID:131667739
Update Time:2024-11-06

N,Na€2-Bis(3-aminopropyl)-1,3-propanediamine-d24 Chemical and Physical Properties

Names and Identifiers

    • N,N′-Bis(3-aminopropyl)-1,3-propanediamine-d24
    • CID 131667739
    • N,Na€2-Bis(3-aminopropyl)-1,3-propanediamine-d24
    • (3-{[3-({3-[(?H?)amino](1,1,2,2,3,3-?H?)propyl}(?H)amino)(1,1,2,2,3,3-?H?)propyl](?H)amino}(1,1,2,2,3,3-?H?)propyl)(?H?)amine
    • N,N'-Bis(3-aminopropyl)-1,3-propanediamine-d24
    • CS-0608321
    • 1219794-67-8
    • F90545
    • N1,N1'-(Propane-1,3-diyl)bis(propane-1,3-diamine)-d24
    • HY-W090915S1
    • N,N',N',1,1,2,2,3,3-Nonadeuterio-N-[1,1,2,2,3,3-hexadeuterio-3-[deuterio-[1,1,2,2,3,3-hexadeuterio-3-(dideuterioamino)propyl]amino]propyl]propane-1,3-diamine
    • DA-65848
    • Inchi: 1S/C9H24N4/c10-4-1-6-12-8-3-9-13-7-2-5-11/h12-13H,1-11H2/i1D2,2D2,3D2,4D2,5D2,6D2,7D2,8D2,9D2/hD6
    • InChI Key: ZAXCZCOUDLENMH-FLFLDQRHSA-N
    • SMILES: N([2H])(C([2H])([2H])C([2H])([2H])C([2H])([2H])N([2H])[2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])N([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])N([2H])[2H]

Computed Properties

  • Exact Mass: 212.35073869g/mol
  • Monoisotopic Mass: 212.35073869g/mol
  • Isotope Atom Count: 24
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 10
  • Complexity: 77.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.1
  • XLogP3: -1.4

N,Na€2-Bis(3-aminopropyl)-1,3-propanediamine-d24 Pricemore >>

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